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Compound of Interest

Compound Name: 2-Morpholin-4-yl-propylamine
CAS No.: 1005-04-5
Cat. No.: B173189
Get Quote
. J

CAS: 1005-04-5 | Formula: C

H
N
O | MW: 144.21 g/mol [1][2]

Part 1: Executive Summary & Strategic Analysis[1]

2-Morpholin-4-yl-propylamine (also known as 2-morpholinopropylamine) is a vicinal diamine
derivative characterized by a branched propyl backbone where the morpholine ring is attached
at the secondary carbon (C2) and the primary amine resides at the terminal carbon (C1).[1]

Critical Isomer Distinction: Researchers must distinguish this target from its linear isomer, 3-
morpholinopropylamine (CAS 123-00-2), which is a common commodity chemical.[1][2] The 2-
isomer is structurally distinct, possessing a chiral center at C2, and is frequently utilized as a
specialized intermediate in the synthesis of kinase inhibitors (e.g., modifying the solubility
profile of quinoline scaffolds) and complex curing agents.[2]
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Synthesis Strategy: The Strecker Protocol To achieve the specific regiochemistry (Morpholine
at C2, Amine at C1), the Strecker Synthesis followed by Nitrile Reduction is the most robust
and atom-economical route.[2] Alternative methods, such as the ring-opening of 2-
methylaziridine or Michael addition to 2-nitropropene, often favor the inverse regioisomer (1-
morpholino-2-aminopropane) due to steric control or electronic bias.[1][2]

The chosen protocol proceeds in two phases:

o Condensation/Addition: Reaction of acetaldehyde, morpholine, and a cyanide source to form
2-morpholinopropanenitrile.[1][2]

e Reduction: Conversion of the nitrile group to a primary amine using Lithium Aluminum
Hydride (LiAIH

) or catalytic hydrogenation.[1]

Part 2: Reaction Pathway Visualization[1]

The following diagram illustrates the chemical flow, ensuring regiochemical fidelity.
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Figure 1: Reaction flow for the regioselective synthesis of 2-morpholin-4-yl-propylamine via
the Strecker route.[1][2][3]

Part 3: Detailed Experimental Protocol
Phase 1: Synthesis of 2-Morpholinopropanenitrile

This step establishes the carbon skeleton and the C2-nitrogen bond.[1]

« Reagents:

o

Acetaldehyde (1.0 equiv) - Freshly distilled to remove paraldehyde.[1][2]

o Morpholine (1.1 equiv).[1]

o Trimethylsilyl cyanide (TMSCN) (1.1 equiv) - Preferred for lab scale over KCN for safety
and solubility.[1][2]

o Catalyst: Scandium triflate [Sc(OTf)

] (1 mol%) or simple lodine (5 mol%) can accelerate the reaction, though it proceeds
uncatalyzed in methanol.[1][2]

o Solvent: Methanol or Acetonitrile (anhydrous).[1]

e Procedure:

o Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, dropping
funnel, and nitrogen inlet.

o Imine Formation: Charge the flask with Morpholine (1.1 equiv) and solvent.[1] Cool to 0°C.
Add Acetaldehyde (1.0 equiv) dropwise over 20 minutes. Note: The reaction is exothermic;
control temperature to prevent acetaldehyde evaporation.[1] Stir for 30 minutes at 0°C to
form the in situ hemiaminal/imine species.

o Cyanation: Add TMSCN (1.1 equiv) dropwise.[1] If using a catalyst (e.g., lodine), add it
prior to TMSCN.[2]
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o Reaction: Allow the mixture to warm to room temperature and stir for 3—6 hours. Monitor
by TLC (SiO

, EtOAc/Hexane) or GC-MS.[1][2] The nitrile intermediate is often stable enough to be
observed.[1]

o Workup: Quench with saturated aqueous NaHCO

. Extract with Ethyl Acetate (3x).[1] Wash combined organics with brine, dry over Na
SO
, and concentrate in vacuo.

o Purification: The crude

-aminonitrile is usually sufficiently pure (>90%) for the next step.[1] If necessary, purify via
vacuum distillation (caution: thermal instability) or rapid column chromatography on neutral
alumina (silica may cause hydrolysis).[2]

Phase 2: Reduction to 2-Morpholin-4-yl-propylamine

This step converts the nitrile to the primary amine.[1]
e Reagents:
o Lithium Aluminum Hydride (LiAIH

) (2.0 - 2.5 equiv) - Pellets or powder.[1][2]

o Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether.[1]
e Procedure:

o Setup: Use a thoroughly dried 2-neck flask with a reflux condenser and nitrogen
atmosphere.

o Slurry Preparation: Suspend LiAIH

in anhydrous THF at 0°C.
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o Addition: Dissolve the 2-morpholinopropanenitrile from Phase 1 in dry THF. Add this
solution dropwise to the LiAIH

suspension. Caution: Vigorous hydrogen evolution.

o Reflux: Once addition is complete, warm to room temperature, then heat to reflux for 4—12
hours to ensure complete reduction of the triple bond.

o Fieser Quench (Critical): Cool to 0°C. For every

grams of LiAIH

used, add carefully in sequence:
= mL water.[1]

= mL 15% NaOH solution.[1]

= mL water.[1]

o Isolation: Stir the resulting granular precipitate for 30 minutes. Filter through a celite pad.
[1] Wash the pad with THF.[1]

o Final Purification: Concentrate the filtrate. The residue is the target amine. Purify by
vacuum distillation to obtain a clear, colorless liquid.[2]

Part 4: Technical Data & Validation

Product Specifications (CAS 1005-04-5)

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholin-4-yl-propylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholin-4-yl-propylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholin-4-yl-propylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholin-4-yl-propylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholin-4-yl-propylamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC10798140/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Property Value | Description Note
o Oxidizes slightly upon air
Appearance Colorless to pale yellow liquid
exposure.[1]
Molecular Weight 144.21 g/mol
- ) Estimated.[1] Lower than linear
Boiling Point ~80-85°C at 10 mmHg )
isomer (224°C atm).[1]
) Typical for morpholine
Density ~0.96 g/mL ]
alkylamines.[1]
. Miscible in water, alcohols, Highly polar due to diamine
Solubility
DCM character.[2]
) Hygroscopic and air-sensitive.
Storage Under Nitrogen, 2—-8°C

[1](2]

Troubleshooting & Causality

e |ssue: Low Yield in Phase 1.

o Cause: Volatility of acetaldehyde or hydrolysis of the imine.

o Fix: Ensure anhydrous conditions and maintain 0°C during initial mixing. Use a slight

excess of morpholine.[1]

e Issue: Incomplete Reduction (Phase 2).

o Cause: Old LiAIH

or insufficient reflux time.[1]

o Fix: Use fresh reductant.[1] Ensure the reaction mixture turns from grey to white/fluffy

during the quench (indicating aluminum salts formation).

e |Issue: Regioisomer Contamination.

o Cause: If using alternative routes (e.g., aziridine opening), C1 attack dominates.[2]
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o Validation: Verify by NMR.[1] The target (2-isomer) will show a doublet for the terminal
methyl group (

1.0 ppm) coupled to the methine proton.[1][2] The linear isomer (3-morpholino) shows no
such doublet (only triplets/multiplets).[1][2]

Part 5: Safety & Handling (E-E-A-T)

Cyanide Hazard (Phase 1): Even when using TMSCN, the reaction generates cyanide species.

[2]
» Engineering Controls: All operations must be performed in a functioning fume hood.
o PPE: Double nitrile gloves, chemical splash goggles, and a lab coat.

o Emergency: Keep a Cyanide Antidote Kit available. Treat all aqueous waste from Phase 1
with bleach (sodium hypochlorite) at pH > 10 to destroy residual cyanide before disposal.[1]

Pyrophoric Hazard (Phase 2): LiAIH

reacts violently with water and moisture.[1]

e Quenching: Never add water directly to a hot reaction.[1] Cool to 0°C first. Use the Fieser
method described above to create filterable salts rather than a slimy emulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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